Cas no 1805091-83-1 (2-(Bromomethyl)-6-(difluoromethyl)-5-iodo-3-methylpyridine)

• Product Name: 2-(Bromomethyl)-6-(difluoromethyl)-5-iodo-3-methylpyridine
• CAS No: 1805091-83-1
• MF: C₈H₇BrF₂IN
• MW: 361.953160524368
• CID: 4804762
• Update Time: 2025-06-12

2-(Bromomethyl)-6-(difluoromethyl)-5-iodo-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-6-(difluoromethyl)-5-iodo-3-methylpyridine

• Inchi： 1S/C8H7BrF2IN/c1-4-2-5(12)7(8(10)11)13-6(4)3-9/h2,8H,3H2,1H3
• InChI Key： ZLWKSXRFIVMUKO-UHFFFAOYSA-N
• SMILES： IC1C=C(C)C(CBr)=NC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 2-(Bromomethyl)-6-(difluoromethyl)-5-iodo-3-methylpyridine

Comprehensive Overview of 2-(Bromomethyl)-6-(difluoromethyl)-5-iodo-3-methylpyridine (CAS No. 1805091-83-1)

The compound 2-(Bromomethyl)-6-(difluoromethyl)-5-iodo-3-methylpyridine (CAS No. 1805091-83-1) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. With its unique structural features, including a bromomethyl group, a difluoromethyl moiety, and an iodo substitution, this molecule offers versatile reactivity for synthetic applications. Researchers and industry professionals are increasingly exploring its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel heterocyclic compounds and fluorinated pharmaceuticals.

In recent years, the demand for fluorinated pyridine derivatives like 2-(Bromomethyl)-6-(difluoromethyl)-5-iodo-3-methylpyridine has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in drug discovery to incorporate fluorine atoms into lead compounds to improve their pharmacokinetic properties. The presence of both bromine and iodine in this molecule further enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Negishi couplings, which are pivotal in modern organic synthesis.

From an environmental and sustainability perspective, the synthesis and application of 2-(Bromomethyl)-6-(difluoromethyl)-5-iodo-3-methylpyridine are being scrutinized under the lens of green chemistry. Researchers are actively investigating eco-friendly catalytic systems and solvent-free conditions to minimize waste and energy consumption during its production. This focus on sustainability resonates with the broader industry shift toward green synthetic methodologies, a topic frequently searched by academics and professionals alike.

The compound’s structural complexity also makes it a subject of interest in computational chemistry. Molecular modeling and density functional theory (DFT) studies are being employed to predict its reactivity and optimize synthetic routes. Such computational approaches are increasingly popular among chemists seeking to reduce experimental trial-and-error, a trend reflected in the rising number of searches for AI-driven chemical synthesis and predictive modeling in organic chemistry.

In the agrochemical sector, 2-(Bromomethyl)-6-(difluoromethyl)-5-iodo-3-methylpyridine is being explored as a precursor for novel crop protection agents. Its difluoromethyl group, in particular, is known to enhance the biological activity of pesticides and herbicides. This application aligns with the global demand for more efficient and environmentally benign agrochemicals, a hot topic in light of climate change and food security challenges.

Quality control and analytical characterization of this compound are critical for its successful application. Advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to ensure purity and confirm structural integrity. These methods are frequently searched by quality assurance professionals and researchers working with high-value chemical intermediates.

In summary, 2-(Bromomethyl)-6-(difluoromethyl)-5-iodo-3-methylpyridine (CAS No. 1805091-83-1) represents a multifaceted compound with broad applicability in pharmaceuticals, agrochemicals, and materials science. Its unique structural attributes, combined with the growing emphasis on sustainable synthesis and computational chemistry, position it as a molecule of enduring interest in the scientific community.